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Compound of Interest

Compound Name:
N2-Benzyl-N2-ethyl-2,3-

pyridinediamine

CAS No.: 1039926-73-2

Cat. No.: B1385841

Get Quote

Executive Summary & Chemical Identity
CAS 33400-49-6 serves as the direct nitro-precursor in the synthesis of Flupirtine.[1] Its

presence in the final drug product must be strictly monitored due to the potential genotoxicity

associated with nitro-aromatic compounds.[1] In mass spectrometry (LC-MS/MS), it is

distinguished from the active pharmaceutical ingredient (API) by a mass shift of -42 Da

(difference between the nitro group and the ethyl carbamate moiety) and a distinct

fragmentation pathway driven by the labile nitro group.[1]
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Feature CAS 33400-49-6 (Impurity B) Flupirtine (API)

Chemical Name

2-Amino-6-[(4-

fluorobenzyl)amino]-3-

nitropyridine

Ethyl N-[2-amino-6-[(4-

fluorobenzyl)amino]pyridin-3-

yl]carbamate

Formula C₁₂H₁₁FN₄O₂ C₁₅H₁₇FN₄O₂

Monoisotopic Mass 262.0866 Da 304.1336 Da

Precursor Ion [M+H]⁺ m/z 263.1 m/z 305.1

Key Structural Difference
Contains Nitro (-NO₂) group at

C3

Contains Carbamate (-

NHCOOEt) group at C3

Fragmentation Mechanism & Pathways
The fragmentation of CAS 33400-49-6 under Electrospray Ionization (ESI+) is governed by two

competing mechanisms: benzylic cleavage and nitro group elimination.[1]

Pathway A: Benzylic Cleavage (Dominant)
The bond between the secondary amine nitrogen and the benzylic carbon is energetically

fragile. Collision-Induced Dissociation (CID) readily cleaves this bond, generating a stable 4-

fluorobenzyl cation (tropylium ion derivative).[1]

Transition: m/z 263.1

m/z 109.0[1]

Significance: This is the Base Peak (100% abundance) at medium-to-high collision energies

(20-35 eV).[1] It is a shared fragment with Flupirtine, making it non-specific but highly

sensitive.

Pathway B: Nitro Group Elimination (Diagnostic)
Unlike Flupirtine, CAS 33400-49-6 contains a nitro group.[1] The loss of the nitro radical (

NO₂) or the nitro group as a neutral species is characteristic of this impurity.
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Transition: m/z 263.1

m/z 217.1 (Loss of NO₂, -46 Da)[1]

Transition: m/z 263.1

m/z 233.1 (Loss of NO, -30 Da)

Significance: These fragments are unique to CAS 33400-49-6 and are absent in the

Flupirtine spectrum, serving as the primary confirmation ions.[1]

Pathway C: Core Ring Retention
Upon losing the 4-fluorobenzyl group, the remaining pyridine core carries the charge.

Transition: m/z 263.1

m/z 155.0 (2,6-diamino-3-nitropyridine core)[1]

Comparative Performance: Impurity vs. API
Differentiation between the intermediate and the drug is critical for purity profiling. The table

below compares the MS/MS transitions used for Multiple Reaction Monitoring (MRM).

Table 1: MRM Transition Comparison

Compound
Precursor
[M+H]⁺

Quantifier
Ion (Base
Peak)

Qualifier
Ion 1
(Diagnostic)

Qualifier
Ion 2

Collision
Energy (eV)

CAS 33400-

49-6
263.1

109.0

(Fluorobenzyl

)

217.1 (Loss

of NO₂)

233.1 (Loss

of NO)
20 - 30

Flupirtine 305.1
196.1 (Core

Amine)*

109.0

(Fluorobenzyl

)

276.1 (Loss

of Et)
25 - 35

*Note: Flupirtine's base peak (m/z 196) corresponds to the loss of the fluorobenzyl group (305 -

109 = 196), leaving the carbamoylated pyridine core. In contrast, CAS 33400-49-6 leaves a
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nitro-pyridine core (m/z 155).[1]

Visualized Fragmentation Pathway
The following diagram illustrates the distinct fragmentation logic for CAS 33400-49-6,

highlighting the divergence from the Flupirtine pathway.

Precursor Ion
[M+H]+ = 263.1

(Nitro-Intermediate)

4-Fluorobenzyl Cation
m/z = 109.0
(Base Peak)

Benzylic Cleavage
(Common to API)

Core Pyridine Ion
m/z = 155.0

(2,6-diamino-3-nitropyridine)

Neutral Loss of
Fluorobenzyl (-108)

Nitro Loss Ion
m/z = 217.1

[M+H - NO2]+

Loss of NO2
(-46 Da)

Radical Loss Ion
m/z = 233.1
[M+H - NO]+

Loss of NO
(-30 Da)

Reference: Flupirtine
[M+H]+ = 305.1

Shared Pathway

Click to download full resolution via product page

Caption: Fragmentation pathway of CAS 33400-49-6 showing the diagnostic nitro-loss

pathways (green) vs. the shared benzylic cleavage (red).[1]

Experimental Protocol: LC-MS/MS Quantification
This self-validating protocol is designed to detect CAS 33400-49-6 at trace levels (0.05%) in

bulk Flupirtine API.[1]

A. Sample Preparation
Stock Solution: Dissolve 10 mg of CAS 33400-49-6 reference standard in 10 mL Acetonitrile

(ACN) to obtain 1 mg/mL.[1]

Working Standard: Dilute stock to 100 ng/mL in 50:50 ACN:Water containing 0.1% Formic

Acid.

Matrix Match: Spike Flupirtine API (1 mg/mL) with the working standard to simulate impurity

contamination.
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B. LC Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100 x 2.1 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water (Proton source for [M+H]⁺).[1]

Mobile Phase B: Acetonitrile.[2][3]

Gradient: 10% B (0-1 min)

90% B (1-6 min)

Hold (6-8 min).

Flow Rate: 0.3 mL/min.

C. MS Parameters (Triple Quadrupole)
Ionization: ESI Positive Mode.

Capillary Voltage: 3500 V.

Source Temp: 350°C.

Scan Mode: MRM (Multiple Reaction Monitoring).

Target: 263.1

109.0 (Quant)

Confirm: 263.1

217.1 (Qual)[1]

D. System Suitability (Self-Validation)
To ensure trustworthiness, the method must pass the Resolution Test:

Inject a mixture of Flupirtine (RT ~7.0 min) and CAS 33400-49-6 (RT ~8.5 min).[1]

Criteria: The retention time difference (
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RT) must be > 1.0 min. The nitro group makes CAS 33400-49-6 significantly more
hydrophobic (later eluting) than the carbamate-functionalized Flupirtine.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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